Cas no 179320-61-7 (Carbamic acid, hexyl-, phenylmethyl ester)

• Product Name: Carbamic acid, hexyl-, phenylmethyl ester
• CAS No: 179320-61-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 2783069
• Update Time: 2023-08-07

Carbamic acid, hexyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, hexyl-, phenylmethyl ester
• (Benzyloxycarbonyl)hexylamine
• N-hexyl(phenylmethoxy)carboxamide
• ST51039449

• Inchi： 1S/C14H21NO2/c1-2-3-4-8-11-15-14(16)17-12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3,(H,15,16)
• InChI Key： FNWUXPGAQWFYDA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 200
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3